molecular formula C21H18N2O3 B5807613 N-benzyl-N-(4-methylphenyl)-4-nitrobenzamide CAS No. 66565-56-8

N-benzyl-N-(4-methylphenyl)-4-nitrobenzamide

Cat. No. B5807613
CAS RN: 66565-56-8
M. Wt: 346.4 g/mol
InChI Key: NREDIBITDARKLJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-benzyl-N-(4-methylphenyl)-4-nitrobenzamide, also known as BPN or Benzamide, is a chemical compound that has gained significant attention in scientific research due to its unique properties. It is a yellow crystalline solid that is soluble in organic solvents like chloroform and methanol. BPN has been used in various studies for its potential therapeutic applications and its mechanism of action.

Mechanism of Action

The mechanism of action of N-benzyl-N-(4-methylphenyl)-4-nitrobenzamide is not fully understood, but it is believed to work by inhibiting the activity of enzymes like cyclooxygenase and lipoxygenase, which are involved in the production of inflammatory mediators like prostaglandins and leukotrienes. N-benzyl-N-(4-methylphenyl)-4-nitrobenzamide has also been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation.
Biochemical and Physiological Effects
N-benzyl-N-(4-methylphenyl)-4-nitrobenzamide has been found to have various biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and other inflammatory conditions. N-benzyl-N-(4-methylphenyl)-4-nitrobenzamide has also been found to reduce the growth of cancer cells in vitro and in vivo.

Advantages and Limitations for Lab Experiments

N-benzyl-N-(4-methylphenyl)-4-nitrobenzamide has several advantages for laboratory experiments. It is a stable compound that can be easily synthesized and purified. It is also soluble in organic solvents, making it easy to dissolve in various solutions. However, N-benzyl-N-(4-methylphenyl)-4-nitrobenzamide has some limitations, including its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of N-benzyl-N-(4-methylphenyl)-4-nitrobenzamide. One potential area of research is its use as a photosensitizer in photodynamic therapy for cancer treatment. Another potential area of research is its use in the development of new anti-inflammatory drugs. The mechanism of action of N-benzyl-N-(4-methylphenyl)-4-nitrobenzamide also needs to be further studied to fully understand its potential therapeutic applications.

Synthesis Methods

N-benzyl-N-(4-methylphenyl)-4-nitrobenzamide can be synthesized using various methods, including the reaction of 4-nitrobenzoyl chloride with benzylamine and 4-methyl aniline. The reaction is carried out in the presence of a base like triethylamine or pyridine and an organic solvent like dichloromethane. The product is then purified using column chromatography or recrystallization.

Scientific Research Applications

N-benzyl-N-(4-methylphenyl)-4-nitrobenzamide has been extensively studied for its potential therapeutic applications. It has been found to have antitumor, anticonvulsant, and anti-inflammatory properties. N-benzyl-N-(4-methylphenyl)-4-nitrobenzamide has also been studied for its potential use as a photosensitizer in photodynamic therapy for cancer treatment.

properties

IUPAC Name

N-benzyl-N-(4-methylphenyl)-4-nitrobenzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H18N2O3/c1-16-7-11-19(12-8-16)22(15-17-5-3-2-4-6-17)21(24)18-9-13-20(14-10-18)23(25)26/h2-14H,15H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NREDIBITDARKLJ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=C(C=C1)N(CC2=CC=CC=C2)C(=O)C3=CC=C(C=C3)[N+](=O)[O-]
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H18N2O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID80985164
Record name N-Benzyl-N-(4-methylphenyl)-4-nitrobenzamide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80985164
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

346.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-benzyl-N-(4-methylphenyl)-4-nitrobenzamide

CAS RN

66565-56-8
Record name N-Benzyl-N-(4-methylphenyl)-4-nitrobenzamide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80985164
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.